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Compound of Interest

Compound Name: 6-Carboxyfluorescein

Cat. No.: B556484

Audience: Researchers, scientists, and drug development professionals.
Introduction

6-Carboxyfluorescein (6-FAM) is a widely used green fluorescent dye valued for its high
quantum yield and good water solubility.[1] For protein conjugation, 6-FAM is commonly
derivatized with an N-hydroxysuccinimide (NHS) ester, also known as a succinimidyl ester
(SE).[2][3] This amine-reactive group readily couples to primary amines on proteins, such as
the e-amino group of lysine residues and the N-terminal a-amino group, to form a stable,
covalent amide bond.[4][5] This process is essential for producing fluorescently labeled
proteins for a variety of applications, including fluorescence microscopy, flow cytometry,
immunoassays, and protein interaction studies.[6]

This document provides detailed protocols for the conjugation of 6-FAM NHS ester to proteins,
methods for characterizing the resulting conjugate, and troubleshooting guidelines.

Quantitative Data Summary

The spectroscopic properties of 6-Carboxyfluorescein are crucial for experimental design and
data analysis.
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Property Value Reference
Excitation Maximum (Aex) ~494 nm [61[71[8]
Emission Maximum (Aem) ~520 nm [6][8]

Molar Extinction Coefficient (g)

~75,000 M~cm~1 at 494 nm

[6]18]

Fluorescence Quantum Yield

~0.9 [6][8]
(®)
Molecular Weight (6-FAM, SE)  ~473.39 g/mol [4]
Correction Factor (CF2so) ~0.30 9]

Principle of Conjugation

The conjugation chemistry relies on the reaction between the N-hydroxysuccinimide (NHS)

ester of 6-FAM and a primary amine on the protein. The reaction occurs at a slightly basic pH

(8.0-8.5) where the primary amine is deprotonated and acts as a nucleophile, attacking the

carbonyl group of the NHS ester. This results in the formation of a stable amide bond and the

release of N-hydroxysuccinimide.[3][5][10]
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Figure 1. Reaction of 6-FAM NHS ester with a protein's primary amine.
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Experimental Protocols

This section provides a detailed workflow for labeling a protein, such as an IgG antibody, with
6-FAM NHS ester.
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1. Protein Preparation
(Buffer Exchange into PBS/Bicarbonate)

3. Adjust Protein Solution pH 2. Prepare 6-FAM Stock Solution
(Add Bicarbonate Buffer to pH 8.0-8.5) (Dissolve in DMSO/DMF)

4. Conjugation Reaction
(Add 6-FAM to Protein, Incubate 1-2h at RT)

5. Purification of Conjugate
(Size Exclusion Chromatography or Dialysis)

6. Characterization
(Measure Absorbance at 280 nm and 494 nm)

7. Calculate Degree of Labeling (DOL)

8. Storage
(Store at 4°C or -20°C, Protect from Light)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(6-FAM) for Protein Conjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556484#amine-reactive-6-carboxyfluorescein-for-
protein-conjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://info.gbiosciences.com/blog/how-to-determine-degree-of-protein-labeling
https://www.thermofisher.com/tw/zt/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.thermofisher.com/tw/zt/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.benchchem.com/product/b556484#amine-reactive-6-carboxyfluorescein-for-protein-conjugation
https://www.benchchem.com/product/b556484#amine-reactive-6-carboxyfluorescein-for-protein-conjugation
https://www.benchchem.com/product/b556484#amine-reactive-6-carboxyfluorescein-for-protein-conjugation
https://www.benchchem.com/product/b556484#amine-reactive-6-carboxyfluorescein-for-protein-conjugation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

